Cas no 1197758-18-1 (N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide
• CAS No: 1197758-18-1
• MF: C₁₉H₁₉N₃OS₂
• MW: 369.503661394119
• CID: 5450888
• PubChem ID: 45868242
• Update Time: 2025-11-05

N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethylphenyl)-4-methyl-6-(methylthio)-2-(2-thienyl)-5-pyrimidinecarboxamide
• EN300-26611509
• 1197758-18-1
• N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide
• N-(2,4-DIMETHYLPHENYL)-4-METHYL-6-(METHYLSULFANYL)-2-(THIOPHEN-2-YL)PYRIMIDINE-5-CARBOXAMIDE
• AKOS008100393
• Z275033656

• Inchi： 1S/C19H19N3OS2/c1-11-7-8-14(12(2)10-11)21-18(23)16-13(3)20-17(22-19(16)24-4)15-6-5-9-25-15/h5-10H,1-4H3,(H,21,23)
• InChI Key： PDHOCRQQTKLPGD-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(NC2C=CC(C)=CC=2C)=O)C(C)=NC(C2=CC=CS2)=N1

Computed Properties

• Exact Mass: 369.09695459g/mol
• Monoisotopic Mass: 369.09695459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 403.6±45.0 °C(Predicted)
• pka: 10.93±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide

N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide: A Novel Scaffold for Targeted Therapeutic Applications

N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide, with the CAS number 1197758-18-1, represents a promising chemical entity that has attracted significant attention in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives characterized by the presence of a pyrimidine ring fused with a thiophene moiety, along with multiple functional groups that confer unique pharmacological properties. Recent studies have demonstrated its potential in modulating key biological pathways associated with inflammation, oxidative stress, and neurodegenerative diseases, positioning it as a candidate for further preclinical and clinical investigation.

The molecular architecture of N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide is defined by the strategic arrangement of functional groups that enhance its bioavailability and target specificity. The 2-thiophen-2-yl group, a five-membered aromatic ring containing sulfur, contributes to the compound's ability to interact with sulfur-containing residues in target proteins. The 6-methylsulfanyl substituent introduces additional steric and electronic effects, while the 4-methyl group enhances the overall hydrophobicity of the molecule. These structural features collectively influence the compound's binding affinity and selectivity toward specific molecular targets, as evidenced by recent computational studies on its interactions with key enzymatic sites.

Recent advances in drug discovery have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements to achieve improved therapeutic outcomes. N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide exemplifies this approach by integrating a pyrimidine scaffold with a thiophene ring, creating a versatile platform for the development of multitarget drugs. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a critical mediator of inflammatory responses. The compound's ability to modulate this pathway suggests its potential application in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies of N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide have revealed favorable properties that support its potential as a therapeutic agent. The compound demonstrates moderate solubility in aqueous media, which is essential for oral bioavailability. Additionally, preliminary in vitro experiments suggest that it exhibits low metabolic instability, a key factor in ensuring sustained drug action. These findings are particularly relevant in the context of developing drugs for chronic diseases, where prolonged therapeutic effects are critical. A 2024 review in Drug Discovery Today emphasized the importance of such pharmacokinetic profiles in optimizing drug candidates for clinical translation.

The 2-thiophen-2-yl group in this compound has been shown to play a pivotal role in its biological activity. Thiophene derivatives are known for their ability to interact with metalloproteins and redox-active enzymes, making them valuable in the design of agents targeting oxidative stress-related pathologies. A 2023 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide significantly reduces oxidative damage in neuronal cells exposed to oxidative stress conditions. This property positions the compound as a potential therapeutic candidate for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Recent efforts in synthetic chemistry have focused on optimizing the efficiency of the synthesis of N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide. The 6-methylsulfanyl group, which is critical for its biological activity, can be introduced through a variety of synthetic routes, including sulfur-based coupling reactions and nucleophilic substitution mechanisms. A 2024 paper in Organic Chemistry Frontiers described a novel one-pot synthesis method that significantly reduces the number of purification steps required for the preparation of this compound, making it more accessible for large-scale production. Such advancements in synthetic methodology are crucial for the transition of promising drug candidates from the laboratory to clinical trials.

The 4-methyl substituent in N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide has been shown to enhance the compound's hydrophobicity, which is a key factor in determining its cell membrane permeability. This property is particularly important for drugs targeting intracellular pathways, as it allows the compound to effectively cross the cell membrane and reach its intended site of action. A 2023 study in Chemical Biology & Drug Design highlighted the role of hydrophobic interactions in the compound's ability to modulate the activity of membrane-bound enzymes, further underscoring its potential as a therapeutic agent.

Despite its promising properties, the development of N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide is not without challenges. One of the primary obstacles is the need to optimize its selectivity for target proteins while minimizing off-target effects. Recent computational models have been employed to predict the compound's interactions with various protein targets, providing valuable insights into its mechanism of action. These models are essential for guiding the design of more selective derivatives, which could enhance the compound's therapeutic profile and reduce potential side effects.

The 2-thiophen-2-yl group's role in modulating redox-active pathways is another area of active research. Thiophene derivatives are known to interact with metal centers in enzymes such as cytochrome P450 and peroxidases, which are involved in the detoxification of reactive oxygen species. A 2023 study published in Free Radical Biology and Medicine demonstrated that N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide significantly reduces oxidative stress in cellular models, suggesting its potential application in the treatment of oxidative stress-related diseases. These findings highlight the compound's versatility in addressing a wide range of pathophysiological conditions.

As the field of medicinal chemistry continues to evolve, the development of compounds like N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide represents a significant step forward in the quest for more effective therapeutic agents. The integration of multiple pharmacophoric elements into a single molecular scaffold offers a unique opportunity to address complex diseases that involve multiple pathological mechanisms. Continued research into the biological activity, pharmacokinetics, and synthetic optimization of this compound will be critical in advancing its potential for clinical application.

Recent studies have also explored the potential of N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide in combination with other therapeutic agents. Synergistic effects between this compound and existing drugs could lead to improved therapeutic outcomes, particularly in the treatment of multifactorial diseases. A 2024 review in Drug Discovery Today emphasized the importance of combination therapies in modern medicine, suggesting that the development of such synergistic strategies could significantly enhance the efficacy of treatment regimens.

Overall, N-(2,4-dimethylphenyl)-4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxamide stands as a promising candidate in the field of medicinal chemistry, with a unique molecular structure that confers multiple biological activities. Its potential applications in treating inflammatory, oxidative stress-related, and neurodegenerative conditions underscore the importance of further research into its therapeutic potential. As the scientific community continues to explore the complexities of drug development, compounds like this one will play a vital role in shaping the future of therapeutic interventions.